Cas no 126339-09-1 (Peptide YY (PYY) (3-36), human (Synonyms: Peptide YY (3-36)))
Peptide YY (PYY) (3-36), human (Synonyms: Peptide YY (3-36)) Chemical and Physical Properties
Names and Identifiers
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- 3-36-Neuropeptide Y(swine), 3-L-alanine-6-L-glutamicacid-7-L-alanine-13-L-serine-14-L-proline-16-L-glutamicacid-18-L-serine-22-L-alanine-23-L-serine-28-L-leucine-31-L-valine- (9CI)
- Peptide YY Fragment 3-36 human
- 3-36-Neuropeptide Y(swine), 3-L-alanine-6-L-glutamicacid-7-L-alanine-13-L-serine-14-L-proline-...
- 3-36-Neuropeptide Y(swine), 3-L-alanine-6-L-glutamicacid-7-L-alanine-13-L-serine-14-L-proline-16-L-glutamicacid-18-L-serine-2
- Peptide YY (3-36)
- Peptide YY (3-36) (canine, mouse, porcine, rat)
- Porcine peptide YY (3-36)
- PEPTIDE YY (3-36), PORCINE
- M.W. 3980.44 C176H272N52O54
- Peptide YY (3-36) (porcine, rat)
- PEPTIDE YY (3-36), HUMAN, SYNTHETIC >97%
- PYY (3-36) (canine, Mouse, porcine, rat)
- Peptide YY FragMent 3-36 huManPeptide YY F
- ALA-LYS-PRO-GLU-ALA-PRO-GLY-GLU-ASP-ALA-SER-PRO-GLU-GLU-LEU-SER-ARG-TYR-TYR-ALA-SER-LEU-ARG-HIS-TYR-LEU-ASN-LEU-VAL-THR-ARG-GLN-ARG-TYR-NH2
- CID 90479816
- REF DUPL: H-Ala-Lys-Pro-Glu-Ala-Pro-Gly-Glu-Asp-Ala-Ser-Pro-Glu-Glu-Leu-Ser-Arg-Tyr-Tyr-Ala-Ser-Leu-Arg-His-Tyr-Leu-Asn-Leu-Val-Thr-Arg-Gln-Arg-Tyr-NH2
- AS-82377
- AKOS024456705
- PD079098
- 126339-09-1
- Peptide YY (PYY) (3-36), human (Synonyms: Peptide YY (3-36))
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- MDL: MFCD00286279
- Inchi: 1S/C176H272N52O54/c1-84(2)67-114(155(265)202-104(27-19-61-192-174(184)185)148(258)218-121(75-98-78-190-83-196-98)160(270)217-120(74-97-39-47-102(236)48-40-97)158(268)212-115(68-85(3)4)156(266)219-122(76-131(180)238)161(271)213-117(70-87(7)8)162(272)224-138(88(9)10)168(278)225-139(93(15)232)169(279)208-106(29-21-63-194-176(188)189)145(255)204-108(49-54-130(179)237)150(260)201-103(26-18-60-191-173(182)183)146(256)210-113(140(181)250)71-94-33-41-99(233)42-34-94)214-164(274)124(80-229)221-142(252)90(12)197-153(263)118(72-95-35-43-100(234)44-36-95)216-159(269)119(73-96-37-45-101(235)46-38-96)215-147(257)105(28-20-62-193-175(186)187)203-163(273)125(81-230)222-157(267)116(69-86(5)6)211-152(262)110(52-57-135(244)245)205-151(261)111(53-58-136(246)247)207-167(277)129-32-24-66-228(129)172(282)126(82-231)223-143(253)91(13)198-154(264)123(77-137(248)249)220-149(259)107(50-55-133(240)241)200-132(239)79-195-165(275)127-30-22-64-226(127)170(280)92(14)199-144(254)109(51-56-134(242)243)206-166(276)128-31-23-65-227(128)171(281)112(25-16-17-59-177)209-141(251)89(11)178/h33-48,78,83-93,103-129,138-139,229-236H,16-32,49-77,79-82,177-178H2,1-15H3,(H2,179,237)(H2,180,238)(H2,181,250)(H,190,196)(H,195,275)(H,197,263)(H,198,264)(H,199,254)(H,200,239)(H,201,260)(H,202,265)(H,203,273)(H,204,255)(H,205,261)(H,206,276)(H,207,277)(H,208,279)(H,209,251)(H,210,256)(H,211,262)(H,212,268)(H,213,271)(H,214,274)(H,215,257)(H,216,269)(H,217,270)(H,218,258)(H,219,266)(H,220,259)(H,221,252)(H,222,267)(H,223,253)(H,224,272)(H,225,278)(H,240,241)(H,242,243)(H,244,245)(H,246,247)(H,248,249)(H4,182,183,191)(H4,184,185,192)(H4,186,187,193)(H4,188,189,194)/t89-,90-,91-,92-,93+,103-,104-,105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,138-,139-/m0/s1
- InChI Key: AIYOBVCUSVSXOL-NYGOYQSZSA-N
- SMILES: O=C([C@H](CCCCN)NC([C@H](C)N)=O)N1CCC[C@H]1C(N[C@H](C(N[C@@H](C)C(N1CCC[C@H]1C(NCC(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@@H](C)C(N[C@@H](CO)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@@H](CC1=CNC=N1)C(N[C@@H](CC1C=CC(=CC=1)O)C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC(=CC=1)O)=O)CCCNC(=N)N)=O)CCC(N)=O)=O)CCCNC(=N)N)=O)[C@@H](C)O)=O)C(C)C)=O)CC(C)C)=O)=O)CC(C)C)=O)=O)=O)CCCNC(=N)N)=O)CC(C)C)=O)=O)=O)CC1C=CC(=CC=1)O)=O)CC1C=CC(=CC=1)O)=O)CCCNC(=N)N)=O)CO)=O)CC(C)C)=O)CCC(=O)O)=O)CCC(=O)O)=O)=O)=O)=O)=O)CCC(=O)O)=O)=O)=O)=O)CCC(=O)O)=O
Computed Properties
- Exact Mass: 3979.0170012g/mol
- Monoisotopic Mass: 3978.0136463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 61
- Hydrogen Bond Acceptor Count: 61
- Heavy Atom Count: 282
- Rotatable Bond Count: 130
- Complexity: 9680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 34
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1740
- XLogP3: -15.7
Experimental Properties
- Density: 1.0000
- Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines:1.Calculate the length of the peptide.2.Calculate the overall charge of the entire peptide according to the following table:ContentsAssign valueAcidic amino acidAsp (D), Glu (E), and the C-terminal -COOH.-1Basic amino acidArg (R), Lys (K), His (H), and the N-terminal -NH2+1Neutral amino acidGly (G), Ala (A), Leu (L), Ile (I), Val (V), Cys (C), Met (M), Thr (T), Ser (S), Phe (F), Tyr (Y), Trp (W), Pro (P), Asn (N), Gln (Q)03.
- Solubility: Soluble to 1 mg/ml in water
Peptide YY (PYY) (3-36), human (Synonyms: Peptide YY (3-36)) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
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Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Peptide YY (PYY) (3-36), human (Synonyms: Peptide YY (3-36)) Pricemore >>
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Peptide YY (PYY) (3-36), human (Synonyms: Peptide YY (3-36)) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on Peptide YY (PYY) (3-36), human (Synonyms: Peptide YY (3-36))
Peptide YY (PYY) (3-36), Human: A Comprehensive Overview of Its Biochemical Significance and Recent Research Findings
Peptide YY (3-36), a neuropeptide derived from the prohormone prepro-PYY, plays a pivotal role in the regulation of appetite and energy homeostasis. With the CAS number 126339-09-1, this peptide has garnered significant attention in the field of metabolic research due to its multifaceted functions. The human version of Peptide YY (3-36) is primarily expressed in the gastrointestinal tract, where it modulates feeding behavior and gastrointestinal motility. This introduction delves into the biochemical properties, physiological effects, and recent advancements in the study of Peptide YY (3-36), highlighting its potential applications in therapeutic interventions.
The biochemical structure of Peptide YY (3-36) consists of 33 amino acids, with a molecular weight of approximately 3,844 Da. It is synthesized as part of a larger precursor molecule, prepro-PYY, which also includes another neuropeptide, neuropeptide Y (NPY). The processing of prepro-PYY into mature Peptide YY (3-36) and NPY involves enzymatic cleavage by proteases such as prohormone convertases (PC1/3 and PC2). This processing is tissue-specific and regulated by various physiological cues, including nutrient intake and hormonal signals.
The primary physiological function of Peptide YY (3-36) is to regulate appetite and energy expenditure. Upon ingestion of nutrients, intestinal cells release Peptide YY (3-36), which then acts on Y2 receptors in the brain to suppress food intake. Studies have shown that administration of synthetic Peptide YY (3-36) can significantly reduce caloric intake and promote weight loss in both rodents and humans. This effect is attributed to its ability to increase satiety and reduce hunger sensations, thereby providing a natural mechanism for appetite control.
In recent years, research on Peptide YY (3-36) has expanded beyond its role in appetite regulation. Emerging evidence suggests that it also plays a crucial role in gut health and microbiome modulation. For instance, studies have demonstrated that administration of Peptide YY (3-36) can alter gut microbial composition, leading to improved gut barrier function and reduced inflammation. This finding is particularly relevant in the context of metabolic syndrome and inflammatory bowel disease, where gut dysbiosis is a common feature.
The therapeutic potential of Peptide YY (3-36) has been further explored in the treatment of obesity and type 2 diabetes. Clinical trials have shown that synthetic analogs of Peptide YY (3-36), such as lixisenatide, can enhance glucose control and improve insulin sensitivity. These effects are likely mediated by both central nervous system actions on appetite regulation and peripheral effects on gut function. Additionally, research indicates that combination therapies involving Peptide YY (3-36) with other incretin hormones may offer synergistic benefits in managing metabolic disorders.
Molecular modeling studies have provided valuable insights into the binding mechanisms of Peptide YY (3-36) with its receptor Y2R. These studies have helped identify key residues involved in receptor interaction, which can be exploited for the design of novel peptidomimetics with enhanced stability and efficacy. Such developments are crucial for developing next-generation therapeutics that can effectively target Y2R without causing off-target effects.
The role of Peptide YY (3-36) in cardiovascular health has also been an area of active investigation. Preclinical studies suggest that this peptide can attenuate vascular inflammation and improve endothelial function. These effects are mediated by activation of adenosine triphosphate-sensitive potassium channels and modulation of nitric oxide synthesis. Given the strong link between metabolic disorders and cardiovascular disease, these findings highlight the potential of Peptide YY (3-36)-based therapies in managing comorbid conditions.
In conclusion, synthetic CAS number 126339-09-1[Learn More][View Details], Peptide Y(PYY) (3-36), human, represents a promising therapeutic agent with diverse biological functions. Its ability to regulate appetite, modulate gut health, improve glucose control, and enhance cardiovascular function underscores its potential as a multifaceted therapeutic intervention for metabolic disorders.
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